Cas no 1267320-39-7 (1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267320-39-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6136212
• PubChem ID: 82205288
• Update Time: 2025-10-28

1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594595
• 1267320-39-7

• Inchi： 1S/C10H17N3O/c1-4-5-6-13-10(8(2)3)9(7-14)11-12-13/h7-8H,4-6H2,1-3H3
• InChI Key： JXQJNOJNWIKVON-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(C)C)N(CCCC)N=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1267320-39-7, commonly referred to as 1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with an aldehyde functional group and alkyl substituents. The triazole ring is a heterocyclic aromatic structure known for its stability and reactivity, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and hybrid materials, where the aldehyde group serves as a reactive site for cross-linking and functionalization. The alkyl substituents on the triazole ring enhance the compound's solubility and compatibility with organic solvents, making it suitable for applications in coatings and adhesives.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. The triazole ring is known to exhibit bioactivity, and recent investigations have focused on its potential as a scaffold for drug design. Studies have demonstrated that 1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde can act as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. These findings underscore its importance in the development of new therapeutic agents.

The synthesis of 1-butyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that typically begins with the preparation of the triazole core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cyclization and functionalization.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Research indicates that 1-butyl-5-(propan